molecular formula C11H21NO2 B1359288 3-cyclohexyl-N-methoxy-N-methylpropanamide

3-cyclohexyl-N-methoxy-N-methylpropanamide

Cat. No. B1359288
M. Wt: 199.29 g/mol
InChI Key: GHQCLVUTBBPKSO-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

3-cyclohexyl-N-methoxy-N-methylpropanamide is a useful research compound. Its molecular formula is C11H21NO2 and its molecular weight is 199.29 g/mol. The purity is usually 95%.
BenchChem offers high-quality 3-cyclohexyl-N-methoxy-N-methylpropanamide suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 3-cyclohexyl-N-methoxy-N-methylpropanamide including the price, delivery time, and more detailed information at info@benchchem.com.

properties

Product Name

3-cyclohexyl-N-methoxy-N-methylpropanamide

Molecular Formula

C11H21NO2

Molecular Weight

199.29 g/mol

IUPAC Name

3-cyclohexyl-N-methoxy-N-methylpropanamide

InChI

InChI=1S/C11H21NO2/c1-12(14-2)11(13)9-8-10-6-4-3-5-7-10/h10H,3-9H2,1-2H3

InChI Key

GHQCLVUTBBPKSO-UHFFFAOYSA-N

Canonical SMILES

CN(C(=O)CCC1CCCCC1)OC

Origin of Product

United States

Synthesis routes and methods

Procedure details

3-Cyclohexylpropionic chloride (1.00 g, 5.71 mmol) was dissolved in dichloromethane (10 mL). Under ice-cooled condition, pyridine (0.910 mL, 11.3 mmol) and N,O-dimethylhydroxylamine hydrochloride (840 mg, 8.57 mmol) were added, and the mixture was stirred at room temperature for 2 hours. The reaction mixture was extracted with ethyl acetate after adding a saturated sodium hydrogen carbonate aqueous solution. The organic layer was washed with saturated brine, and dried over anhydrous magnesium sulfate. The solvent was then evaporated under reduced pressure. The residue was purified by silica gel column chromatography (hexane/ethyl acetate=90/10→80/20) to give 3-cyclohexyl-N-methoxy-N-methylpropaneamide (1.13 g, yield 99%).
Quantity
1 g
Type
reactant
Reaction Step One
Quantity
10 mL
Type
solvent
Reaction Step One
Quantity
0.91 mL
Type
reactant
Reaction Step Two
Quantity
840 mg
Type
reactant
Reaction Step Two

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